Cas no 1306605-36-6 (6-(aminomethyl)-5,7-dimethyl-1H,2H-pyrazolo[1,5-a]pyrimidin-2-one dihydrochloride)

• Product Name: 6-(aminomethyl)-5,7-dimethyl-1H,2H-pyrazolo[1,5-a]pyrimidin-2-one dihydrochloride
• CAS No: 1306605-36-6
• MF: C₉H₁₃ClN₄O
• MW: 228.678720235825
• CID: 4587230
• Update Time: 2025-10-28

6-(aminomethyl)-5,7-dimethyl-1H,2H-pyrazolo[1,5-a]pyrimidin-2-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(aminomethyl)-5,7-dimethyl-1H,2H-pyrazolo[1,5-a]pyrimidin-2-one dihydrochloride

• Inchi： 1S/C9H12N4O.ClH/c1-5-7(4-10)6(2)13-8(11-5)3-9(14)12-13;/h3H,4,10H2,1-2H3,(H,12,14);1H
• InChI Key： SYZOEIPXQDLQNP-UHFFFAOYSA-N
• SMILES： CC1=C(C(C)=NC2=CC(=O)NN12)CN.Cl

Additional information on 6-(aminomethyl)-5,7-dimethyl-1H,2H-pyrazolo[1,5-a]pyrimidin-2-one dihydrochloride

Introduction to 6-(aminomethyl)-5,7-dimethyl-1H,2H-pyrazolo[1,5-a]pyrimidin-2-one dihydrochloride (CAS No. 1306605-36-6)

6-(aminomethyl)-5,7-dimethyl-1H,2H-pyrazolo[1,5-a]pyrimidin-2-one dihydrochloride, identified by its CAS number 1306605-36-6, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazolo[1,5-a]pyrimidine class, a scaffold known for its broad biological activity and potential therapeutic applications. The presence of an aminomethyl substituent at the 6-position and dimethyl groups at the 5- and 7-positions further enhances its structural diversity and functional potential.

The dihydrochloride salt form of this compound not only improves its solubility in aqueous solutions but also enhances its stability, making it a more practical candidate for further biochemical and pharmacological investigations. The pyrazolo[1,5-a]pyrimidine core is a privileged structure in drug discovery, often exhibiting properties such as kinase inhibition, anti-inflammatory effects, and anticancer activities. The specific modifications in 6-(aminomethyl)-5,7-dimethyl-1H,2H-pyrazolo[1,5-a]pyrimidin-2-one dihydrochloride are designed to optimize its interaction with biological targets while minimizing off-target effects.

Recent studies have highlighted the importance of pyrazolo[1,5-a]pyrimidine derivatives in the development of novel therapeutic agents. For instance, modifications at the 2-position of the pyrazolo[1,5-a]pyrimidine ring have been shown to influence binding affinity and selectivity for various enzymes and receptors. The aminomethyl group in this compound serves as a versatile handle for further derivatization, allowing chemists to explore different pharmacophores and improve pharmacokinetic properties. This flexibility has made it a valuable intermediate in synthetic chemistry and drug design.

The dihydrochloride salt form of 6-(aminomethyl)-5,7-dimethyl-1H,2H-pyrazolo[1,5-a]pyrimidin-2-one dihydrochloride has been investigated for its potential role in modulating signaling pathways associated with diseases such as cancer and inflammation. Preclinical studies have demonstrated that this compound can interact with key enzymes involved in cell proliferation and survival. The ability to fine-tune the structure through strategic substitutions has led to the identification of more potent and selective analogs with improved therapeutic profiles.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for the development of new drugs. The combination of the pyrazolo[1,5-a]pyrimidine core with an aminomethyl group provides a rich framework for structure-activity relationship (SAR) studies. By systematically varying substituents at different positions on the molecule, researchers can gain insights into how structural changes affect biological activity. This approach has been instrumental in identifying novel compounds with enhanced efficacy and reduced toxicity.

The synthesis of 6-(aminomethyl)-5,7-dimethyl-1H,2H-pyrazolo[1,5-a]pyrimidin-2-one dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently. The final step involves salt formation with hydrochloric acid to enhance solubility and stability.

In conclusion,6-(aminomethyl)-5,7-dimethyl-1H,2H-pyrazolo[1,5-a]pyrimidin-2-one dihydrochloride represents a promising candidate for further pharmaceutical development. Its unique structural features and biological potential make it an attractive scaffold for designing new therapeutic agents. As research continues to uncover new applications for this compound,CAS No. 1306605-36-6 will undoubtedly play a significant role in advancing drug discovery efforts across multiple therapeutic areas.